Molybdenum: biological activity and metabolism†
Dalton Transactions Pub Date: 2005-09-26 DOI: 10.1039/B505527J
Abstract
Molybdenum and tungsten are available to all organisms, with molybdenum having the far greater abundance and availability. Molybdenum occurs in a wide range of metalloenzymes in bacteria, fungi, algae, plants and animals, while tungsten was found to be essential only for a limited range of bacteria. In order to gain biological activity, molybdenum has to be complexed by a
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